Cas no 865604-33-7 (7-bromo-Imidazo[1,2-a]pyridin-2-amine)

7-Bromo-Imidazo[1,2-a]pyridin-2-amine is a heterocyclic organic compound featuring a fused imidazole-pyridine core with a bromine substituent at the 7-position and an amine group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid aromatic framework contributes to stability while allowing for precise functionalization. Researchers favor this compound for its versatility in constructing biologically active molecules, particularly in drug discovery targeting kinase inhibition or antimicrobial activity. Proper handling under inert conditions is recommended due to potential sensitivity.

7-bromo-Imidazo[1,2-a]pyridin-2-amine structure

865604-33-7 structure

Product Name:7-bromo-Imidazo[1,2-a]pyridin-2-amine

CAS No:865604-33-7

MF:C₇H₆BrN₃

MW:212.046639919281

MDL:MFCD09842511

CID:718801

PubChem ID:57757854

Update Time:2025-06-07

7-bromo-Imidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 7-bromo-Imidazo[1,2-a]pyridin-2-amine
- 7-bromoimidazo[1,2-a]pyridin-2-amine
- IMIDAZO[1,2-A]PYRIDIN-2-AMINE, 7-BROMO-
- 7-Bromoimidazo[1,2-a]pyridin-2-amine (ACI)
- 865604-33-7
- AKOS022172053
- G72998
- DTXSID50727851
- CS-0054415
- SCHEMBL13633452
- AS-83622
- MDL： MFCD09842511
- Inchi： 1S/C7H6BrN3/c8-5-1-2-11-4-6(9)10-7(11)3-5/h1-4H,9H2
- InChI Key： GJNUCHYUWAFTGQ-UHFFFAOYSA-N
- SMILES： BrC1=CC2N(C=C(N)N=2)C=C1

Computed Properties

Exact Mass: 210.97451g/mol
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 43.3Å²

7-bromo-Imidazo[1,2-a]pyridin-2-amine Pricemore >>

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